Cas no 191223-35-5 (N-D-Biotinyl-7-amino-4-methylcoumarin)

• Product Name: N-D-Biotinyl-7-amino-4-methylcoumarin
• CAS No: 191223-35-5
• MF: C₂₀H₂₃N₃O₄S
• MW: 401.479323625565
• CID: 66411
• PubChem ID: 71313996
• Update Time: 2025-10-29

N-D-Biotinyl-7-amino-4-methylcoumarin Chemical and Physical Properties

Names and Identifiers

• N-D-Biotinyl-7-amino-4-methylcoumarin
• (3aS,4S,6aR)-Hexahydro-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanamide
• n-d-biotinyl-7-amino-4-methylcoumarin:(3as,4s,6ar)-hexahydro-n-(4-methyl-2-oxo-2h-1-benzopyran-7-yl)-2-oxo-1h-thieno(3,4-d)IMIDAZOLE-4-pentanamide
• 5-[(3As,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-(4-methyl-2-oxochromen-7-yl)pentanamide
• 191223-35-5
• 1H-Thieno[3,4-d]imidazole-4-pentanamide, hexahydro-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-2-oxo-, (3aS,4S,6aR)-
• N-(4-Methyl-2-oxo-2H-chromen-7-yl)-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide

• Inchi： 1S/C20H23N3O4S/c1-11-8-18(25)27-15-9-12(6-7-13(11)15)21-17(24)5-3-2-4-16-19-14(10-28-16)22-20(26)23-19/h6-9,14,16,19H,2-5,10H2,1H3,(H,21,24)(H2,22,23,26)/t14-,16-,19-/m0/s1
• InChI Key： ZQYSEURIFUZXSJ-QOKNQOGYSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NC1=CC=C3C(C)=CC(=O)OC3=C1)=O)NC(N2)=O

Computed Properties

• Exact Mass: 401.14100
• Monoisotopic Mass: 401.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.317
• PSA: 125.74000
• LogP: 3.49630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives

Additional information on N-D-Biotinyl-7-amino-4-methylcoumarin

N-D-Biotinyl-7-amino-4-methylcoumarin (CAS No. 191223-35-5): A Versatile Fluorescent Probe for Biochemical Research

N-D-Biotinyl-7-amino-4-methylcoumarin (CAS No. 191223-35-5) is a highly specialized fluorescent compound that has gained significant attention in biochemical and biotechnological research. This unique molecule combines the fluorescent properties of 7-amino-4-methylcoumarin with the biotin affinity tag, making it an invaluable tool for various detection and labeling applications.

The growing interest in fluorescent probes for protein detection and biomolecular labeling has positioned N-D-Biotinyl-7-amino-4-methylcoumarin as a crucial reagent in modern laboratories. Researchers frequently search for "best fluorescent tags for protein studies" and "biotinylated fluorescent probes," making this compound particularly relevant in today's scientific landscape.

From a chemical perspective, N-D-Biotinyl-7-amino-4-methylcoumarin exhibits excellent photostability and high quantum yield, characteristics that are essential for sensitive detection applications. The compound's excitation maximum at approximately 360 nm and emission maximum around 450 nm make it compatible with standard fluorescence detection equipment found in most research facilities.

One of the most valuable applications of N-D-Biotinyl-7-amino-4-methylcoumarin is in streptavidin-biotin binding assays. The biotin moiety provides strong and specific binding to streptavidin or avidin, while the coumarin fluorophore enables sensitive detection. This dual functionality addresses common search queries like "how to label proteins for fluorescence detection" and "fluorescent biotin derivatives for microscopy."

The compound has proven particularly useful in ELISA-based detection systems, western blotting, and cell surface labeling applications. Recent publications highlight its effectiveness in "tracking protein-protein interactions" and "monitoring receptor internalization," topics that currently receive substantial attention in molecular biology research.

From a practical standpoint, N-D-Biotinyl-7-amino-4-methylcoumarin offers several advantages over alternative fluorescent tags. Its relatively small molecular weight minimizes potential interference with biological systems, addressing concerns researchers often express when searching for "small fluorescent tags for protein labeling." Additionally, the compound's water solubility and pH stability make it suitable for various biological buffers.

Recent advancements in super-resolution microscopy and single-molecule detection techniques have further increased the demand for high-performance fluorescent probes like N-D-Biotinyl-7-amino-4-methylcoumarin. The scientific community's growing interest in "quantitative fluorescence imaging" and "multicolor labeling strategies" aligns perfectly with this compound's capabilities.

Quality control is paramount when working with N-D-Biotinyl-7-amino-4-methylcoumarin. Reputable suppliers provide comprehensive analytical data, including HPLC purity certificates and mass spectrometry verification, addressing common concerns about "how to verify fluorescent probe purity." Proper storage at -20°C in anhydrous DMSO or DMF typically ensures long-term stability.

The development of N-D-Biotinyl-7-amino-4-methylcoumarin derivatives with modified spectral properties represents an active area of research. Scientists investigating "tunable fluorescent probes" or "red-shifted biotin tags" often explore structural variants of this core compound to meet specific experimental requirements.

In the context of current research trends, N-D-Biotinyl-7-amino-4-methylcoumarin plays a significant role in proteomics studies and drug discovery screening. Its compatibility with automated systems makes it particularly valuable for high-throughput applications, responding to the increasing demand for "fluorescent probes for HTS" (high-throughput screening).

When considering experimental design, researchers frequently search for "optimal concentration for biotinylated fluorescent probes." For N-D-Biotinyl-7-amino-4-methylcoumarin, typical working concentrations range from 1-10 μM, though optimization for specific applications is always recommended. The compound's low nonspecific binding characteristics contribute to its popularity in complex biological matrices.

The commercial availability of N-D-Biotinyl-7-amino-4-methylcoumarin from multiple specialty chemical suppliers has increased in recent years, reflecting its growing importance in life science research. Current market trends show rising demand for "research-grade fluorescent labeling reagents" and "custom biotinylation services," with this compound serving as a key reference material.

From a safety perspective, N-D-Biotinyl-7-amino-4-methylcoumarin requires standard laboratory precautions appropriate for organic compounds. While not classified as hazardous, proper handling procedures should be followed, particularly regarding DMSO solutions, which can enhance skin absorption of other compounds.

Future applications of N-D-Biotinyl-7-amino-4-methylcoumarin may expand into diagnostic device development and point-of-care testing, areas that currently generate substantial research interest. The compound's combination of specific binding and sensitive detection capabilities positions it well for these emerging applications.

In conclusion, N-D-Biotinyl-7-amino-4-methylcoumarin (CAS No. 191223-35-5) represents a sophisticated biochemical tool that addresses multiple current research needs. Its unique combination of fluorescent detection and biotin affinity properties, along with its versatility across multiple techniques, ensures its continued importance in advancing scientific discovery across various disciplines.